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Compound of Interest

Compound Name: Bis-aminooxy-PEG4

Cat. No.: B1667428 Get Quote

Technical Support Center: Bis-aminooxy-PEG4
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of Bis-
aminooxy-PEG4.

Frequently Asked Questions (FAQs)
Q1: What is Bis-aminooxy-PEG4 and what is its primary application?

A1: Bis-aminooxy-PEG4 is a homobifunctional crosslinking reagent. It features two aminooxy

groups at either end of a hydrophilic 4-unit polyethylene glycol (PEG) spacer.[1][2] Its primary

application is in bioconjugation, where it reacts with molecules containing aldehyde or ketone

groups to form stable oxime bonds.[3][4][5] This reaction is a type of "click chemistry" known for

its high efficiency and specificity in aqueous conditions. The PEG spacer enhances the

solubility and pharmacokinetic profile of the resulting conjugate.

Q2: What are the recommended storage conditions for Bis-aminooxy-PEG4?

A2: Bis-aminooxy-PEG4 should be stored at -20°C in a dry, dark environment. For solutions of

Bis-aminooxy-PEG4 in solvents such as DMSO, storage at -80°C is recommended for long-

term stability (up to 6 months), while for shorter periods (up to 1 month), -20°C is suitable.

Always keep the container tightly sealed and protected from moisture and light.
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Q3: How should I handle Bis-aminooxy-PEG4 upon receipt?

A3: Bis-aminooxy-PEG4 is typically shipped at ambient temperature as it is stable for short

periods. Upon receipt, it is highly recommended to use the reagent immediately, ideally within

one week, as aminooxy compounds can be sensitive and are not intended for long-term

storage. If immediate use is not possible, store it at -20°C as recommended.

Q4: In what solvents is Bis-aminooxy-PEG4 soluble?

A4: Bis-aminooxy-PEG4 is soluble in water and common organic solvents such as DMSO

(dimethyl sulfoxide), DMF (dimethylformamide), and DCM (dichloromethane).

Q5: What is the shelf life of Bis-aminooxy-PEG4?

A5: If stored correctly at -20°C, Bis-aminooxy-PEG4 can have a shelf life of over two years.

However, due to the reactive nature of the aminooxy groups, it is best to use it as soon as

possible after receipt.
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Parameter Recommendation Source(s)

Storage Temperature (Solid)

Short term (days to weeks): 0 -

4°C. Long term (months to

years): -20°C.

Storage Temperature (In

Solvent)

1 month: -20°C. 6 months:

-80°C.

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical.

Handling Precautions

Use in a chemical fume hood.

Wear chemical-resistant

gloves and safety goggles.

Stability

Stable for a few weeks during

shipping. Aminooxy

compounds are reactive and

sensitive; immediate use

(within 1 week) is highly

recommended.

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.

Experimental Protocol: General Procedure for
Bioconjugation via Oxime Ligation
This protocol outlines a general workflow for conjugating Bis-aminooxy-PEG4 to a molecule

containing an aldehyde or ketone group.

Materials:

Bis-aminooxy-PEG4

Aldehyde or ketone-containing molecule (e.g., protein, peptide)
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Reaction Buffer: Amine-free buffer, e.g., 100 mM phosphate buffer, pH 6.5-7.5.

Anhydrous DMSO or DMF for stock solution preparation

Quenching reagent (optional, e.g., an amino-containing molecule like Tris or hydroxylamine)

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

Prepare Stock Solution of Bis-aminooxy-PEG4:

Allow the vial of Bis-aminooxy-PEG4 to equilibrate to room temperature before opening

to prevent moisture condensation.

Prepare a stock solution (e.g., 10-50 mM) in anhydrous DMSO or DMF. Store any unused

stock solution at -20°C or -80°C.

Prepare Molecule for Conjugation:

Dissolve the aldehyde or ketone-containing molecule in the reaction buffer to a known

concentration.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the Bis-aminooxy-PEG4 stock solution to the

solution of your target molecule.

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing. The optimal reaction time may need to be determined empirically.

Quenching the Reaction (Optional):

To stop the reaction and consume any unreacted Bis-aminooxy-PEG4, a quenching

reagent can be added.

Purification:
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Purify the conjugate to remove excess Bis-aminooxy-PEG4 and other reagents. This can

be achieved using size-exclusion chromatography, dialysis, or other appropriate

purification methods.

Analysis:

Analyze the purified conjugate using techniques such as SDS-PAGE, mass spectrometry,

or HPLC to confirm successful conjugation and assess purity.
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Click to download full resolution via product page

Caption: Experimental workflow for a typical bioconjugation reaction using Bis-aminooxy-
PEG4.
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Troubleshooting Guide
Q: My conjugation reaction has a very low yield. What could be the problem?

A: Low conjugation efficiency can be due to several factors:

Suboptimal pH: The reaction between an aminooxy group and an aldehyde/ketone is most

efficient at a pH between 6.5 and 7.5. Ensure your reaction buffer is within this range and is

free of primary amines (like Tris or glycine) which can compete with the reaction.

Inactive Reagents: Bis-aminooxy-PEG4 is sensitive and should be used shortly after

receipt. If the reagent is old or has been handled improperly (e.g., exposed to moisture), it

may have degraded. Also, ensure the aldehyde or ketone group on your target molecule is

present and accessible.

Steric Hindrance: If the aldehyde or ketone group on your target molecule is sterically

hindered, the reaction may be slow. Try increasing the molar excess of Bis-aminooxy-PEG4
or extending the reaction time.

Incorrect Stoichiometry: Ensure you are using an adequate molar excess of the Bis-
aminooxy-PEG4 linker. A 10- to 20-fold molar excess is a good starting point.

Q: I am observing precipitation during my conjugation reaction. What should I do?

A: Precipitation can occur if your target molecule is not stable in the reaction buffer or if the

concentration of the organic co-solvent (from the Bis-aminooxy-PEG4 stock solution) is too

high.

Optimize Buffer Conditions: You may need to screen different buffer conditions or add

stabilizing agents for your specific protein or molecule.

Minimize Organic Solvent: Use the most concentrated stock solution of Bis-aminooxy-
PEG4 possible to minimize the volume of organic solvent added to the aqueous reaction

mixture.

Q: How can I confirm that the conjugation was successful?

A: Several analytical techniques can be used to confirm the formation of the conjugate:
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SDS-PAGE: For protein conjugations, a successful reaction will result in a shift in the

molecular weight of the protein, which can be visualized on an SDS-PAGE gel.

Mass Spectrometry (MS): MS can be used to determine the exact mass of the conjugate,

confirming the addition of the Bis-aminooxy-PEG4 linker.

HPLC: Reverse-phase or size-exclusion HPLC can be used to separate the conjugate from

the unreacted starting materials, allowing for quantification of the reaction efficiency.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for low yield in Bis-aminooxy-PEG4 conjugation reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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